N-(4-Chloro-2-hydroxyphenyl)acetamide

RANK Suppression

Field: Medical Research

Application: N-(2-Hydroxyphenyl)acetamide has been identified as a novel suppressor of RANK (Receptor Activator of Nuclear factor Kappa-Β) ligand-induced osteoclastogenesis.

Method: The assay was performed according to the kit’s manual that uses a modified method in which a chromogenic Fe 3+ xylenol orange reaction is used.

Results: The color reaction was measured at 540–610 nm.

Catalytic System

Field: Chemical Engineering

Application: N-(4-hydroxyphenyl)acetamide (commonly named paracetamol or acetaminophen) is a target molecule for many industries that produce chemicals for pharmaceutical applications.

Method: The industrial processes, however, use multistep procedures with low overall yield and/or severe drawbacks and problems in terms of sustainability.

Antimicrobial and Anticancer Drug Resistance

Field: Pharmacology

Application: Efforts have been made to study the pharmacological activities of newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives.

Method: The molecular structures of the synthesized derivatives were confirmed.

Reductive Carbonylation of Nitrobenzene

Application: A new Pd-based catalytic system for the reductive carbonylation of nitrobenzene to form N-(4-hydroxyphenyl)acetamide selectively in one pot has been proposed.

Method: The reaction was carried out in dilute acetic acid as a solvent, and the [PdCl 2 (dppb)] catalyst precursor leads in one pot to N-(4-hydroxyphenyl)acetamide.

Results: Under optimized reaction conditions, it was possible to produce N-(4-hydroxyphenyl)acetamide with a 85 mol % of selectivity in ca.

Anti-Candida Agents

Application: Synthesis of 2-chloro-N-(3-hydroxyphenyl)acetamide and 2-chloro-N-(4-hydroxyphenyl)acetamide derivatives have been studied for their potential as anti-Candida agents.

Pharmaceutical Applications

Application: Research related to N-(2-chloro-5-hydroxyphenyl)acetamide has highlighted the importance of metabolic pathways and genetic differences in its effects and safety.

Method: The metabolism of the compound involves several pathways, including glucuronidation, sulfation, oxidation, hydroxylation, and deacetylation.

Anti-Inflammatory Agents

Application: N-(2-chloro-5-hydroxyphenyl)acetamide and its derivatives have been studied for their potential as anti-inflammatory agents.

Antioxidant Agents

Application: 2-Chloro-N-(4-hydroxyphenyl)acetamide and its derivatives have been studied for their potential as antioxidant agents.

Antibacterial Agents

Application: N-(2-chloro-4-methylphenyl)acetamide and its derivatives have been studied for their potential as antibacterial agents.

N-(4-Chloro-2-hydroxyphenyl)acetamide is a chemical compound with the molecular formula C₈H₈ClNO₂. It features a chloro group and a hydroxy group on a phenyl ring, which are significant for its chemical reactivity and biological activity. The presence of these functional groups enhances its potential applications in pharmaceuticals and agrochemicals. The compound is characterized by its white crystalline solid form, with a melting point typically around 123-124 °C .

• Acylation Reactions: The amide group can undergo acylation, allowing for the introduction of different acyl groups.
• Hydrolysis: Under acidic or basic conditions, the amide bond can be hydrolyzed to yield the corresponding carboxylic acid and amine.
• Substitution Reactions: The chloro group can be substituted with various nucleophiles, leading to diverse derivatives.

These reactions are crucial for modifying the compound for specific applications or enhancing its biological activity.

N-(4-Chloro-2-hydroxyphenyl)acetamide exhibits notable biological activities, particularly in pharmacology:

• Antimicrobial Properties: Studies suggest that compounds with similar structures possess antimicrobial activity against various pathogens, making them potential candidates for antibiotic development.
• Analgesic Effects: This compound may share mechanisms with other analgesics, potentially acting on pain pathways in the central nervous system.
• Anti-inflammatory Activity: Similar compounds have been shown to possess anti-inflammatory properties, which could be explored further in therapeutic contexts.

The specific biological activities of N-(4-Chloro-2-hydroxyphenyl)acetamide require more extensive research to fully elucidate its pharmacodynamics and pharmacokinetics.

The synthesis of N-(4-Chloro-2-hydroxyphenyl)acetamide can be achieved through several methods:

• Direct Acetylation: Reacting 4-chloro-2-hydroxyaniline with acetic anhydride or acetyl chloride under controlled conditions yields the desired acetamide.
• One-Pot Synthesis: A method involving the reductive carbonylation of nitrobenzene catalyzed by palladium complexes has been proposed, showcasing an efficient route to similar compounds .
• Alternative Routes: Other synthetic routes include using chlorinated phenols and amines in various organic solvents to facilitate the reaction.

Each method offers different advantages regarding yield, purity, and environmental impact.

N-(4-Chloro-2-hydroxyphenyl)acetamide has several potential applications:

• Pharmaceuticals: Its structural properties make it a candidate for developing new analgesics or anti-inflammatory drugs.
• Agricultural Chemicals: The compound may be useful in formulating pesticides or herbicides due to its biological activity against pests.
• Chemical Intermediates: It serves as a building block for synthesizing more complex organic molecules in chemical research and industry.

These applications highlight the compound's versatility in both medicinal and industrial chemistry.

Such studies are vital for evaluating its therapeutic potential and ensuring safe usage in clinical settings.

N-(4-Chloro-2-hydroxyphenyl)acetamide shares structural similarities with several other compounds. Here are some notable examples:

Uniqueness

N-(4-Chloro-2-hydroxyphenyl)acetamide is unique due to its specific arrangement of functional groups that confer distinct biological activities compared to similar compounds. Its chloro and hydroxy substitutions enhance solubility and reactivity, making it particularly interesting for pharmaceutical development.

The synthesis of N-(4-Chloro-2-hydroxyphenyl)acetamide through traditional acetylation methodologies represents a fundamental approach in organic synthesis that has been extensively studied and optimized over decades . The primary synthetic route involves the direct acetylation of 4-chloro-2-hydroxyaniline using acetylating agents such as acetic anhydride or acetyl chloride under controlled conditions [2].

The traditional method employs 4-chloro-2-hydroxyaniline as the starting material, which undergoes nucleophilic acyl substitution with acetic anhydride in the presence of a base catalyst [3]. This reaction typically proceeds through an addition-elimination mechanism where the amino group of the aniline derivative attacks the carbonyl carbon of the acetylating agent, forming a tetrahedral intermediate that subsequently eliminates the leaving group [3] [4].

The reaction conditions for traditional acetylation have been optimized through systematic studies examining temperature, reaction time, and stoichiometric ratios [5] [2]. Research demonstrates that acetylation reactions are commonly performed using excess acetic anhydride in solvent-free conditions or with stoichiometric amounts in organic solvents, requiring basic or acidic catalysts to promote esterification [3] [5]. The process typically generates significant amounts of waste, which substantially increases the environmental factor of the synthesis [3] [5].

Studies have shown that the synthesis can achieve yields of 89% when 4-aminophenol derivatives are dissolved in pure acetic acid and treated with chloroacetyl chloride under ice-bath conditions [6]. The crystallization process yields colorless crystals with melting points ranging from 413-415 K, characterized by distinctive infrared absorption bands at 3385 wavenumbers for hydroxyl groups, 3200 wavenumbers for amino groups, and 1640 wavenumbers for carbonyl groups [6].

The molecular structure analysis reveals a nearly planar arrangement with a twist angle between the hydroxybenzene and acetamide groups measuring approximately 23.5 degrees . The chlorine substituent exhibits slight deviation from the acetamide group plane, indicated by a torsion angle of 15.4 degrees .

Novel Chlorination Approaches Using Sulfuryl Chloride

Sulfuryl chloride has emerged as a promising chlorinating agent for the synthesis of N-(4-Chloro-2-hydroxyphenyl)acetamide derivatives, offering enhanced selectivity and reaction rates compared to traditional chlorination methods [7]. The process involves the direct chlorination of aromatic compounds using sulfuryl chloride in the presence of specialized metal salt-organic sulfur catalysts [7].

Research has demonstrated that sulfuryl chloride chlorination exhibits substantially increased reaction rates and enhanced selectivity for para-chlorination when conducted in the presence of specific metal salt-organic sulfur catalysts [7]. The chlorination process follows the general formula for aromatic substitution where the aromatic compound undergoes electrophilic substitution with sulfuryl chloride [7].

The mechanistic pathway involves the formation of an electrophilic chlorine species from sulfuryl chloride, which subsequently attacks the electron-rich aromatic ring [7]. The metal salt-organic sulfur catalysts facilitate this process by stabilizing intermediate complexes and directing the regioselectivity toward the desired substitution pattern [7].

The optimization of sulfuryl chloride chlorination has revealed that reaction conditions significantly influence both yield and selectivity [7]. The process demonstrates superior performance when conducted at moderate temperatures with carefully controlled stoichiometric ratios of sulfuryl chloride to substrate [7].

Advanced studies indicate that the chlorination mechanism proceeds through electrophilic aromatic substitution, where sulfuryl chloride acts as both chlorine source and activating agent [8]. The reaction exhibits exothermic characteristics, requiring careful temperature control to prevent over-chlorination and maintain product selectivity [8].

Solvent Systems and Reaction Medium Optimization

Solvent selection and reaction medium optimization play crucial roles in determining the efficiency, selectivity, and environmental impact of N-(4-Chloro-2-hydroxyphenyl)acetamide synthesis [2] [9]. Comprehensive studies have examined various solvent systems ranging from traditional organic solvents to innovative solvent-free protocols [5] [2].

Research has established that polar protic solvents generally favor acetylation reactions due to their ability to stabilize ionic intermediates and facilitate proton transfer processes [9] [10]. Investigations into solvent effects on acetylation reactions have revealed significant variations in reaction rates and product distributions depending on the chosen medium [9].

Solvent-free acetylation protocols have gained considerable attention as sustainable alternatives to traditional solvent-based methods [5] [2]. These approaches utilize stoichiometric amounts of acetylating agents with minimal catalyst loading, substantially reducing waste generation and environmental impact [5] [2]. Studies demonstrate that solvent-free conditions can achieve yields of 80% for acetylation reactions using 1% vanadyl sulfate as catalyst at room temperature over 24 hours [5] [2].

The choice of reaction medium significantly affects the mechanism and kinetics of acetylation reactions [11]. Thermodynamic studies indicate that acetylation processes in different solvents exhibit varying entropy changes, with positive entropy values suggesting spontaneous reaction progression [11]. The free energy calculations demonstrate that while acetylation occurs at low temperatures, the process becomes increasingly spontaneous at elevated temperatures [11].

Advanced optimization studies have explored the use of isopropenyl acetate as a greener alternative to acetic anhydride, producing only acetone as a byproduct that can be easily removed through distillation [5] [2]. This approach represents a significant advancement in sustainable synthesis methodologies for acetamide derivatives [5] [2].

Catalytic Process Development

The development of efficient catalytic systems for N-(4-Chloro-2-hydroxyphenyl)acetamide synthesis has focused on enhancing reaction rates, improving selectivity, and reducing environmental impact [5] [2] [12]. Modern catalytic approaches encompass both homogeneous and heterogeneous systems designed to activate acetylating agents under mild conditions [5] [2].

Vanadyl sulfate has emerged as an effective catalyst for acetylation reactions, demonstrating remarkable activity at low loading levels [5] [2]. Research shows that 1% vanadyl sulfate by weight effectively catalyzes the acetylation of phenolic compounds with acetic anhydride under solvent-free conditions [5] [2]. The catalytic mechanism involves the coordination of vanadyl sulfate with the acetylating agent, enhancing its electrophilicity and facilitating nucleophilic attack by the substrate [5] [2].

Lewis acid catalysts including ferric chloride, zinc chloride, and tin chloride have been extensively studied for acetamide synthesis [8]. These catalysts promote enolization of acetoacetamide precursors and facilitate chlorination reactions under controlled conditions [8]. The optimal catalyst concentration ranges from 0.4 to 0.8 percent by weight based on the substrate, with higher concentrations potentially causing economic disadvantages [8].

Heterogeneous catalysts have gained prominence due to their recyclability and ease of separation [10]. Fuller's earth demonstrates excellent catalytic activity for acetylation reactions, achieving 80% yields within 10 minutes at room temperature [10]. The catalyst exhibits remarkable reusability with no decrease in activity over multiple reaction cycles [10].

The development of continuous-flow catalytic systems represents a significant advancement in process intensification [13] [14]. These systems enable precise control over reaction parameters including temperature, residence time, and stoichiometric ratios [13]. Automated continuous-flow protocols have achieved 87% yields for chloroacetamide intermediates within 2 hours and 40 minutes, demonstrating the potential for large-scale implementation [13].

Industrial-Scale Production Challenges

The transition from laboratory-scale synthesis to industrial production of N-(4-Chloro-2-hydroxyphenyl)acetamide presents numerous technical, economic, and environmental challenges that require comprehensive solutions [16] [17]. Industrial-scale synthesis demands optimization of reaction conditions, equipment design, and process control systems to ensure consistent product quality and economic viability [16].

Heat management represents a critical challenge in industrial acetylation processes due to the highly exothermic nature of these reactions [8] [18]. The substitution of chlorine atoms during acetoacetamide chlorination is particularly exothermic, requiring either efficient heat removal systems or controlled chlorine addition rates to maintain safe operating temperatures [8] [18]. Industrial reactors must be equipped with sophisticated temperature control systems and emergency quenching capabilities [8] [18].

Continuous-flow technology offers promising solutions for industrial-scale production by providing enhanced process control and improved safety profiles [19] [20]. Flow-type membrane reactors have demonstrated the ability to exceed thermodynamic equilibrium limitations, achieving yields of 89% compared to equilibrium values of 69.1% [21]. These systems exhibit space-time yields of 430 kilograms per cubic meter per hour, significantly outperforming batch-type reactors [21].

Waste minimization and environmental compliance present ongoing challenges for industrial production [22]. Traditional acetylation processes generate substantial quantities of waste due to the use of excess acetylating agents and organic solvents [3] [5]. Innovative approaches including solvent recovery systems and continuous reaction mixture recycling have demonstrated potential for significant waste reduction [22].

Process safety considerations become paramount at industrial scale, particularly when handling chlorinated intermediates and exothermic reactions [8] [17]. Electrochemical methods offer enhanced safety profiles by eliminating the need for harsh chemical reagents and providing precise control over reaction conditions [17]. These approaches have achieved multi-gram scale production with excellent reproducibility and minimal environmental impact [17].

Quality control and product purification at industrial scale require sophisticated analytical systems and separation technologies [23] [24]. Crystallization processes must be carefully controlled to ensure consistent product quality and purity [6] [23]. Advanced purification techniques including selective precipitation and membrane separation have shown promise for large-scale implementation [23] [24].

Thermal Stability and Decomposition Pathways

The thermal stability of N-(4-Chloro-2-hydroxyphenyl)acetamide is characterized by its decomposition behavior under controlled thermal conditions. The compound exhibits a melting point range of 413-415 K (140-142°C) as determined through crystallographic analysis [1]. This relatively moderate melting point is consistent with the presence of both hydrogen bonding capabilities through the hydroxyl and amide functional groups, and the influence of the chloro substituent on the aromatic ring.

Thermal decomposition studies of related acetamide compounds suggest that N-(4-Chloro-2-hydroxyphenyl)acetamide undergoes decomposition through multiple pathways. The primary decomposition mechanism involves the cleavage of the amide bond, leading to the formation of 4-chloro-2-hydroxyphenylamine and acetyl-derived fragments [2]. The presence of the chloro substituent at the para position relative to the hydroxyl group influences the thermal stability by affecting the electronic distribution within the aromatic ring [3].

The compound's thermal degradation profile indicates that decomposition begins at approximately 250-300°C, with complete decomposition occurring at temperatures exceeding 400°C. This thermal behavior is influenced by the combined effects of the phenolic hydroxyl group, which can undergo oxidative processes, and the amide linkage, which is susceptible to hydrolysis under thermal stress [4] [5].

Solubility Behavior in Organic/Aqueous Media

The solubility characteristics of N-(4-Chloro-2-hydroxyphenyl)acetamide are governed by its dual hydrophilic and lipophilic nature. The compound exhibits limited water solubility due to the presence of the chlorinated aromatic ring, which imparts hydrophobic characteristics to the molecule [6]. However, the hydroxyl group at the ortho position provides hydrogen bonding capability, enhancing its interaction with polar solvents.

The compound demonstrates enhanced solubility in organic solvents, particularly those capable of hydrogen bonding interactions. Ethanol serves as an effective recrystallization solvent, indicating favorable solvation in alcoholic media [7] [1]. The presence of the amide functional group contributes to the compound's ability to dissolve in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) .

The partition coefficient (log P) of N-(4-Chloro-2-hydroxyphenyl)acetamide is estimated to be in the range of 2.00-2.30, indicating moderate lipophilicity [9]. This value suggests that the compound possesses balanced hydrophilic and lipophilic properties, which is consistent with its structural features containing both polar (hydroxyl, amide) and nonpolar (chlorinated aromatic) regions.

pKa Determination and Protonation Sites

The acid-base properties of N-(4-Chloro-2-hydroxyphenyl)acetamide are determined by the presence of ionizable functional groups within its structure. The compound contains a phenolic hydroxyl group, which serves as the primary acidic site, and an amide nitrogen that can act as a weak basic site under specific conditions.

The predicted pKa value for N-(4-Chloro-2-hydroxyphenyl)acetamide is 8.41 ± 0.10 [9]. This value corresponds to the deprotonation of the phenolic hydroxyl group, which is influenced by the electron-withdrawing effect of the chloro substituent at the para position. The chloro group enhances the acidity of the hydroxyl group by stabilizing the phenolate anion through inductive effects.

The ortho-hydroxyl group exhibits intramolecular hydrogen bonding with the amide carbonyl oxygen, as evidenced by crystallographic studies [7] [1]. This interaction affects the pKa value by stabilizing the protonated form of the molecule, thereby reducing its acidity compared to analogous compounds without such stabilizing interactions.

The amide nitrogen represents a potential protonation site under strongly acidic conditions, though this occurs at significantly lower pH values due to the electron-withdrawing nature of the carbonyl group. The protonation of the amide nitrogen would result in a positively charged species with altered solubility and reactivity characteristics.

Crystallization Behavior and Polymorphism

N-(4-Chloro-2-hydroxyphenyl)acetamide crystallizes in a monoclinic crystal system with space group P₂₁ [7] [1]. The crystallographic analysis reveals that the compound exists in a non-planar conformation with a significant twist angle between the acetamide plane and the aromatic ring system. The C₂N acetamide plane forms a dihedral angle of approximately 6.3° with the benzene ring, indicating slight deviation from planarity.

The crystal structure is stabilized by an extensive hydrogen bonding network involving both intermolecular and intramolecular interactions. The neighboring molecules are linked through N—H···O hydrogen bonding between translationally related acetamide groups, with a N₁—H₁···O₂ distance of 3.025 Å and an angle of 145° [7] [1]. Additionally, O—H···O contacts between hydroxyl groups form with an O₁—H₁A···O₁ distance of 2.8585 Å and an angle of 166°.

The combined hydrogen bonding interactions result in the formation of linear chains parallel to the b-axis, which further assemble into flat tapes propagating parallel to the direction [10]. This packing arrangement contributes to the stability of the crystal structure and influences the compound's physical properties.

The compound demonstrates specific crystallization behavior when recrystallized from ethanol solution, yielding colorless crystals with well-defined morphology [7] [1]. The recrystallization process involves dissolution in hot ethanol followed by controlled cooling, which allows for the formation of thermodynamically stable crystal forms.